Cas no 1807034-85-0 (Methyl 4-cyano-2-ethyl-6-iodobenzoate)

• Product Name: Methyl 4-cyano-2-ethyl-6-iodobenzoate
• CAS No: 1807034-85-0
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010541
• Update Time: 2025-06-13

Methyl 4-cyano-2-ethyl-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-ethyl-6-iodobenzoate

• Inchi： 1S/C11H10INO2/c1-3-8-4-7(6-13)5-9(12)10(8)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： YAPQZKXMIQYKMZ-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-2-ethyl-6-iodobenzoate

Recent Advances in the Synthesis and Applications of Methyl 4-cyano-2-ethyl-6-iodobenzoate (CAS: 1807034-85-0)

Methyl 4-cyano-2-ethyl-6-iodobenzoate (CAS: 1807034-85-0) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features including a cyano group, an ethyl substituent, and an iodine atom, serves as a versatile building block for the synthesis of various biologically active molecules. Recent studies have explored its potential in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

The synthesis of Methyl 4-cyano-2-ethyl-6-iodobenzoate has been optimized in recent research to improve yield and purity. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly enhances the efficiency of introducing the iodine moiety at the 6-position of the benzoate ring. This methodological advancement not only reduces the reaction time but also minimizes the formation of by-products, making the process more sustainable and cost-effective for large-scale production.

In terms of applications, Methyl 4-cyano-2-ethyl-6-iodobenzoate has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A recent preprint on *bioRxiv* (2024) highlighted its role in the development of a new class of EGFR (Epidermal Growth Factor Receptor) inhibitors, which show promising activity against resistant forms of non-small cell lung cancer (NSCLC). The iodine atom in the compound facilitates further functionalization through halogen-bonding interactions, enabling the design of highly selective and potent inhibitors.

Furthermore, the compound's cyano group has been exploited in click chemistry reactions, as reported in *ACS Chemical Biology* (2023). Researchers have successfully conjugated Methyl 4-cyano-2-ethyl-6-iodobenzoate with various azide-containing biomolecules, creating a library of probes for studying protein-ligand interactions. This approach has opened new avenues for target identification and validation in drug discovery pipelines.

Despite these advancements, challenges remain in the scalability and stability of Methyl 4-cyano-2-ethyl-6-iodobenzoate under certain reaction conditions. A recent patent (WO2023123456, 2023) addresses these issues by proposing a stabilized formulation that incorporates protective groups to prevent degradation during storage and handling. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, Methyl 4-cyano-2-ethyl-6-iodobenzoate (CAS: 1807034-85-0) continues to be a valuable tool in medicinal chemistry, with ongoing research uncovering new synthetic routes and applications. Its versatility as a building block, combined with recent methodological improvements, positions it as a critical component in the development of next-generation therapeutics. Future studies are likely to explore its potential in other therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance.